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Compound of Interest

Compound Name: HPB

Cat. No.: B607973 Get Quote

Technical Support Center: HPB HDAC6 Inhibitor
This guide provides researchers, scientists, and drug development professionals with

comprehensive technical information for the handling and use of the HPB HDAC6 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving HPB HDAC6 inhibitor?

A1: The recommended solvent for dissolving HPB is Dimethyl Sulfoxide (DMSO). It is soluble

in DMSO up to 100 mg/mL (304.54 mM).[1][2] For optimal results, it is crucial to use newly

opened, non-hygroscopic DMSO.

Q2: How should I prepare a stock solution of HPB?

A2: To prepare a stock solution, weigh the desired amount of HPB powder and add the

appropriate volume of fresh DMSO. Sonication may be required to fully dissolve the compound.

[1][2] For detailed, step-by-step instructions, please refer to the "Experimental Protocols"

section below.

Q3: What are the recommended storage conditions for HPB?

A3: The storage conditions for HPB depend on whether it is in solid form or in a solvent.

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]
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In Solvent: Aliquot the stock solution and store at -80°C for up to 6 months or at -20°C for up

to 1 month.[1][2] It is strongly advised to avoid repeated freeze-thaw cycles to maintain the

stability of the compound.[1][2]

Q4: Can I dissolve HPB in aqueous solutions like PBS or cell culture media?

A4: Direct dissolution of HPB in aqueous solutions is not recommended due to its low water

solubility.[3] To prepare working solutions for cell-based assays, a high-concentration stock

solution in DMSO should first be prepared and then serially diluted with the aqueous buffer or

media to the final desired concentration.

Q5: What is the in vitro IC50 of HPB for HDAC6?

A5: HPB is a selective HDAC6 inhibitor with an IC50 of 31 nM.[2][4][5] It exhibits greater than

30-fold selectivity for HDAC6 over HDAC1.[2]
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Issue Possible Cause Recommended Solution

HPB powder is not dissolving

in DMSO.

1. The DMSO may have

absorbed moisture

(hygroscopic).2. Insufficient

mixing or sonication.

1. Use a fresh, unopened

bottle of anhydrous DMSO.[1]

[2]2. Briefly sonicate the

solution in an ultrasonic water

bath to facilitate dissolution.[1]

[2]

Precipitation is observed after

diluting the DMSO stock

solution in aqueous media.

1. The final concentration of

HPB in the aqueous solution is

too high, exceeding its

solubility limit.2. The final

percentage of DMSO is too low

to maintain solubility.

1. Lower the final working

concentration of HPB.2.

Ensure the final DMSO

concentration in your working

solution is sufficient to keep

the compound dissolved, while

being mindful of potential

solvent toxicity in your

experimental system.

Inconsistent experimental

results.

1. Degradation of the stock

solution due to repeated

freeze-thaw cycles.2. Improper

storage of the stock solution.

1. Aliquot the stock solution

into single-use volumes to

avoid multiple freeze-thaw

cycles.[1][2]2. Ensure the

stock solution is stored at the

recommended temperature

(-80°C for long-term or -20°C

for short-term storage).[1][2]

Data Presentation
Table 1: Solubility and Stock Solution Parameters for HPB HDAC6 Inhibitor
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Parameter Value Reference

Molecular Weight 328.36 g/mol [1]

Recommended Solvent DMSO [1][2]

Solubility in DMSO 100 mg/mL (304.54 mM) [1][2]

Appearance
Solid (White to light yellow

powder)
[1]

Table 2: Stock Solution Storage Conditions

Form Temperature Duration Reference

Powder -20°C 3 years [1]

4°C 2 years [1]

In Solvent (DMSO) -80°C 6 months [1][2]

-20°C 1 month [1][2]

Experimental Protocols
Protocol: Preparation of a 10 mM HPB Stock Solution in DMSO

Materials:

HPB HDAC6 inhibitor powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Calibrated balance

Pipettes and sterile tips

Vortex mixer
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Ultrasonic water bath

Procedure:

1. Equilibrate the HPB powder to room temperature before opening the vial to prevent

condensation.

2. Weigh out the desired amount of HPB powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.28 mg of HPB (Molecular Weight = 328.36 g/mol ).

3. Transfer the weighed powder to a sterile microcentrifuge tube.

4. Add the calculated volume of fresh, anhydrous DMSO to the tube. For 3.28 mg of HPB,

add 1 mL of DMSO to achieve a 10 mM concentration.

5. Vortex the tube for 1-2 minutes to facilitate dissolution.

6. If the powder is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes, or until the solution is clear.

7. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

8. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visualizations

Preparation Storage

Weigh HPB Powder Add Anhydrous DMSO Vortex to Mix Sonicate if Necessary Ensure Complete Dissolution Aliquot into Single-Use Tubes
Fully Dissolved

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing an HPB stock solution.
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HPB Not Dissolving in DMSO

Is the DMSO fresh and anhydrous?

Use new, anhydrous DMSO

No

Have you sonicated the solution?

Yes

Sonicate for 5-10 minutes

No

Problem Resolved

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607973#hpb-hdac6-inhibitor-solubility-and-
preparation-of-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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